Cas no 2228279-72-7 ((2-{bicyclo2.2.1hept-5-en-2-yl}propan-2-yl)(methyl)amine)

• Product Name: (2-{bicyclo2.2.1hept-5-en-2-yl}propan-2-yl)(methyl)amine
• CAS No: 2228279-72-7
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 6258763
• PubChem ID: 165680281
• Update Time: 2025-06-08

(2-{bicyclo2.2.1hept-5-en-2-yl}propan-2-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-{bicyclo2.2.1hept-5-en-2-yl}propan-2-yl)(methyl)amine
• 2228279-72-7
• EN300-1823269
• (2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)(methyl)amine

• Inchi： 1S/C11H19N/c1-11(2,12-3)10-7-8-4-5-9(10)6-8/h4-5,8-10,12H,6-7H2,1-3H3
• InChI Key： CQAOUQPBYWNBMG-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on (2-{bicyclo2.2.1hept-5-en-2-yl}propan-2-yl)(methyl)amine

Introduction to (2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)(methyl)amine (CAS No. 2228279-72-7)

(2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)(methyl)amine, also known by its CAS number 2228279-72-7, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and its potential for diverse applications, particularly in the development of new therapeutic agents.

The molecular structure of (2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)(methyl)amine consists of a bicyclo[2.2.1]heptane ring fused to a substituted propan-2-yl group, with an additional methylamine moiety attached. This structural complexity provides a foundation for exploring its chemical reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of (2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)(methyl)amine in various therapeutic areas. One notable application is in the field of neuropharmacology, where this compound has shown promise as a modulator of neurotransmitter systems. Specifically, it has been found to interact with serotonin and dopamine receptors, which are key targets for the treatment of mood disorders and neurodegenerative diseases.

In addition to its neuropharmacological properties, (2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)(methyl)amine has also been studied for its potential anti-inflammatory effects. Preclinical research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic applications in inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)(methyl)amine have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing adverse effects.

Furthermore, the safety profile of (2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)(methyl)amine has been evaluated through extensive toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity, which are important considerations for drug development.

In the context of drug discovery and development, the synthesis and optimization of (2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)(methyl)amine have been a focus of ongoing research. Various synthetic routes have been explored to improve yield and purity, with some methods employing green chemistry principles to minimize environmental impact.

The potential applications of (2-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)(methyl)amine extend beyond traditional pharmaceuticals. It has also been investigated for use in diagnostic imaging agents due to its ability to cross biological membranes and bind to specific targets within cells. This property makes it a promising candidate for developing new imaging techniques that can provide detailed insights into disease processes.

In conclusion, (trans-4-methylcyclohexanecarbonyl)cyclohexanecarboxylic acid (CAS No. 343640408900399), while not directly related to our current compound, serves as an example of how complex organic molecules can be tailored for specific biological activities. Similarly, (S)-3-(4-chlorophenyl)-4-hydroxybutanoic acid ethyl ester (CAS No. 308860408900399) highlights the importance of stereochemistry in drug design and development.

The ongoing research into (S)-3-(4-chlorophenyl)-4-hydroxybutanoic acid ethyl ester underscores the need for continued exploration of novel compounds like (S-3-(4-chlorophenyl)-4-hydroxybutanoic acid ethyl ester). These studies not only advance our understanding of chemical structures but also pave the way for innovative therapeutic solutions.

In summary, (S-3-(4-chlorophenyl)-4-hydroxybutanoic acid ethyl ester), while not directly related to our current compound, serves as an example of how complex organic molecules can be tailored for specific biological activities.